Cas no 2740779-23-9 (Tert-butyl N-[[(1R,3S)-3-(aminomethyl)-1-fluorocyclopentyl]methyl]carbamate)

• Product Name: Tert-butyl N-[[(1R,3S)-3-(aminomethyl)-1-fluorocyclopentyl]methyl]carbamate
• CAS No: 2740779-23-9
• MF: C₁₂H₂₃FN₂O₂
• MW: 246.321626901627
• CID: 6183716
• PubChem ID: 139026688
• Update Time: 2025-06-14

Tert-butyl N-[[(1R,3S)-3-(aminomethyl)-1-fluorocyclopentyl]methyl]carbamate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl N-[[(1R,3S)-3-(aminomethyl)-1-fluorocyclopentyl]methyl]carbamate
• rac-tert-butyl N-{[(1R,3S)-3-(aminomethyl)-1-fluorocyclopentyl]methyl}carbamate
• 2740779-23-9
• EN300-7431883
• 2361610-52-6

• Inchi： 1S/C12H23FN2O2/c1-11(2,3)17-10(16)15-8-12(13)5-4-9(6-12)7-14/h9H,4-8,14H2,1-3H3,(H,15,16)/t9-,12+/m0/s1
• InChI Key： AEVGPONOWGYMFT-JOYOIKCWSA-N
• SMILES： F[C@]1(CNC(=O)OC(C)(C)C)CC[C@H](CN)C1

Computed Properties

• Exact Mass: 246.17435614g/mol
• Monoisotopic Mass: 246.17435614g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 64.4Ų

Additional information on Tert-butyl N-[[(1R,3S)-3-(aminomethyl)-1-fluorocyclopentyl]methyl]carbamate

Comprehensive Overview of Tert-butyl N-[[(1R,3S)-3-(aminomethyl)-1-fluorocyclopentyl]methyl]carbamate (CAS No. 2740779-23-9)

Tert-butyl N-[[(1R,3S)-3-(aminomethyl)-1-fluorocyclopentyl]methyl]carbamate (CAS No. 2740779-23-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique fluorocyclopentyl backbone and carbamate functional group, is widely utilized in the synthesis of novel drug candidates and bioactive molecules. Its structural complexity and stereochemical specificity make it a valuable intermediate in medicinal chemistry, particularly in the development of targeted therapies.

The growing interest in Tert-butyl N-[[(1R,3S)-3-(aminomethyl)-1-fluorocyclopentyl]methyl]carbamate is driven by its potential applications in addressing modern healthcare challenges, such as drug resistance and precision medicine. Researchers are increasingly exploring its role in the design of small-molecule inhibitors and proteolysis-targeting chimeras (PROTACs), which are among the hottest topics in drug discovery today. The compound's fluorine moiety enhances its metabolic stability and bioavailability, making it a promising candidate for optimizing pharmacokinetic properties.

From a synthetic perspective, Tert-butyl N-[[(1R,3S)-3-(aminomethyl)-1-fluorocyclopentyl]methyl]carbamate exemplifies the convergence of asymmetric synthesis and green chemistry principles. Recent advancements in catalytic fluorination and chiral auxiliaries have streamlined its production, addressing the demand for sustainable and cost-effective manufacturing processes. These innovations align with the broader industry shift toward environmentally friendly synthesis, a topic frequently searched by professionals in the field.

The compound's CAS No. 2740779-23-9 serves as a critical identifier in regulatory and commercial contexts, ensuring traceability and compliance with global chemical databases. Its inclusion in research publications and patent filings underscores its relevance in cutting-edge scientific endeavors. For instance, queries related to "fluorinated cyclopentane derivatives in drug design" or "carbamate-protected aminoalkyl intermediates" often highlight this compound's significance in contemporary literature.

In summary, Tert-butyl N-[[(1R,3S)-3-(aminomethyl)-1-fluorocyclopentyl]methyl]carbamate represents a fusion of structural ingenuity and practical utility. Its role in advancing pharmaceutical innovation and synthetic methodology continues to inspire researchers worldwide, making it a cornerstone of modern organic chemistry and drug development.